Cas no 1451391-28-8 (4-Bromo-2-chloro-6-methylphenylboronic acid)

• Product Name: 4-Bromo-2-chloro-6-methylphenylboronic acid
• CAS No: 1451391-28-8
• MF: C₇H₇BBrClO₂
• MW: 249.297280550003
• MDL: MFCD22543721
• CID: 4764078
• PubChem ID: 74789546
• Update Time: 2026-02-26

4-Bromo-2-chloro-6-methylphenylboronic acid Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2-chloro-6-methylphenylboronic acid
• (4-Bromo-2-chloro-6-methylphenyl)boronic acid
• Z1479
• CS-0189785
• 1451391-28-8
• (4-bromo-2-chloro-6-methylphenyl)boronicacid
• MFCD22543721
• D71763

• MDL： MFCD22543721
• Inchi： 1S/C7H7BBrClO2/c1-4-2-5(9)3-6(10)7(4)8(11)12/h2-3,11-12H,1H3
• InChI Key： SPIPLXMVACHIIZ-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(B(O)O)=C(C)C=1)Cl

Computed Properties

• Exact Mass: 247.94110g/mol
• Monoisotopic Mass: 247.94110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 40.5

Additional information on 4-Bromo-2-chloro-6-methylphenylboronic acid

4-Bromo-2-chloro-6-methylphenylboronic acid (CAS No. 1451391-28-8): A Comprehensive Overview

The compound 4-Bromo-2-chloro-6-methylphenylboronic acid (CAS No. 1451391-28-8) is a highly specialized aromatic boronic acid derivative with significant applications in organic synthesis, particularly in the field of medicinal chemistry and materials science. This compound has garnered attention due to its unique structural features and versatile reactivity, making it a valuable building block in the construction of complex molecular architectures. Recent advancements in its synthesis, characterization, and application have further solidified its position as an essential intermediate in modern chemical research.

The structure of 4-Bromo-2-chloro-6-methylphenylboronic acid consists of a phenyl ring substituted with bromine at the para position, chlorine at the ortho position, and a methyl group at the meta position, with a boronic acid group (-B(OH)₂) attached directly to the ring. This substitution pattern imparts distinct electronic and steric properties to the molecule, which are critical for its reactivity in various coupling reactions. The presence of multiple halogen substituents enhances its ability to participate in cross-coupling reactions, such as Suzuki-Miyaura couplings, where it serves as an efficient partner for forming biaryl structures.

Recent studies have highlighted the importance of 4-Bromo-2-chloro-6-methylphenylboronic acid in the synthesis of heterocyclic compounds and bioactive molecules. For instance, researchers have utilized this compound as a key intermediate in the construction of multi-ring systems with potential applications in drug discovery. Its ability to undergo regioselective coupling reactions has been exploited to design molecules with intricate architectures, showcasing its versatility in modern organic synthesis.

The synthesis of 4-Bromo-2-chloro-6-methylphenylboronic acid involves a series of carefully optimized steps to ensure high purity and yield. Typically, the compound is prepared via electrophilic substitution reactions on a brominated aromatic ring, followed by chlorination and methylation steps. The introduction of the boronic acid group is achieved through nucleophilic aromatic substitution or via palladium-catalyzed coupling methods. Recent advancements in catalytic systems have enabled more efficient and environmentally friendly routes to this compound, reducing production costs and minimizing waste generation.

In terms of applications, 4-Bromo-2-chloro-6-methylphenylboronic acid has found significant use in the development of advanced materials, such as organic light-emitting diodes (OLEDs) and polymer-based electronics. Its electronic properties make it an ideal candidate for tuning the optical and electrical characteristics of these materials. Additionally, this compound has been employed in the synthesis of biologically active molecules, including potential anticancer agents and antimicrobial compounds.

Recent research has also explored the use of 4-Bromo-2-chloro-6-methylphenylboronic acid in click chemistry and other modular assembly strategies. Its compatibility with various functional groups allows for seamless integration into larger molecular frameworks, facilitating rapid drug discovery efforts. Furthermore, its stability under mild reaction conditions makes it suitable for large-scale production processes.

In conclusion, 4-Bromo-2-chloro-6-methylphenylboronic acid (CAS No. 1451391-28-8) stands out as a pivotal compound in contemporary organic chemistry due to its unique structure, versatile reactivity, and wide-ranging applications. Ongoing research continues to uncover new avenues for its utilization, underscoring its importance as a cornerstone in both academic and industrial settings.